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Abstract
1-Bromo-3-hydroxynaphthalene, systematically known as 4-bromonaphthalen-2-ol, is a

halogenated aromatic compound of significant interest in organic synthesis and medicinal

chemistry. Its naphthalene scaffold, functionalized with both a hydroxyl and a bromo group,

provides a versatile platform for the construction of more complex molecular architectures. This

technical guide provides a comprehensive overview of the structure, characterization, and

synthesis of 1-Bromo-3-hydroxynaphthalene, with a focus on its applications as a building

block in the development of pharmacologically active molecules. Detailed experimental

protocols and tabulated spectral data are presented to serve as a practical resource for

researchers in the field.

Chemical Structure and Identification
1-Bromo-3-hydroxynaphthalene is a disubstituted naphthalene derivative. The bromine atom

is located at the 1-position, and the hydroxyl group is at the 3-position of the naphthalene ring

system.

Table 1: Chemical Identifiers for 1-Bromo-3-hydroxynaphthalene
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Identifier Value

IUPAC Name 4-bromonaphthalen-2-ol[1]

CAS Number 5498-31-7[1]

Molecular Formula C₁₀H₇BrO[1]

Molecular Weight 223.07 g/mol [1]

SMILES Oc1cc(Br)c2ccccc2c1

InChI Key PQNQMYMGUXGWTG-UHFFFAOYSA-N

Synonyms 4-Bromo-2-naphthol

Physicochemical Properties
The physical and chemical properties of 1-Bromo-3-hydroxynaphthalene are essential for its

handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data for 1-Bromo-3-hydroxynaphthalene

Property Value

Appearance Solid

Melting Point 117-120 °C

Boiling Point 130-132 °C at 1 mmHg

Synthesis of 1-Bromo-3-hydroxynaphthalene
The synthesis of 1-Bromo-3-hydroxynaphthalene can be achieved through the electrophilic

bromination of 2-naphthol. The hydroxyl group of 2-naphthol is an activating ortho-, para-

director. Direct bromination will lead to substitution at the 1-position (ortho) and 3-position

(para). To selectively obtain the 1-bromo isomer, careful control of reaction conditions is

necessary. A general procedure, adapted from the synthesis of related bromonaphthols, is

presented below.[2][3]
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Experimental Protocol: Bromination of 2-Naphthol
This protocol is a representative method for the synthesis of bromonaphthols and may be

adapted for the specific synthesis of 1-Bromo-3-hydroxynaphthalene.

Materials:

2-Naphthol

Glacial Acetic Acid

Bromine

Water

Stirring apparatus

Dropping funnel

Reflux condenser

Cooling bath

Filtration apparatus

Procedure:

In a round-bottomed flask equipped with a dropping funnel and a reflux condenser, dissolve

2-naphthol (1 mole) in glacial acetic acid.[2]

From the dropping funnel, add a solution of bromine (2 moles) in glacial acetic acid dropwise

with stirring. The reaction is exothermic and the flask should be cooled as needed to control

the reaction rate.[2]

After the addition is complete, stir the mixture at room temperature until the reaction is

complete (monitoring by TLC is recommended).

Add water to the reaction mixture to precipitate the crude product.[2]
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Collect the precipitate by filtration and wash with cold water.[2]

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture) to yield 1-Bromo-3-hydroxynaphthalene.

Logical Flow of Synthesis:

2-Naphthol + Bromine
(in Glacial Acetic Acid)

Electrophilic
Aromatic

Substitution
Crude 1-Bromo-3-hydroxynaphthalene Recrystallization Pure 1-Bromo-3-hydroxynaphthalene

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Bromo-3-hydroxynaphthalene.

Spectroscopic Characterization
The structural elucidation of 1-Bromo-3-hydroxynaphthalene is confirmed through various

spectroscopic techniques. The following tables summarize the expected and reported spectral

data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 3: ¹H NMR Spectral Data of 1-Bromo-3-hydroxynaphthalene

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

Data not available in

search results

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 4: ¹³C NMR Spectral Data of 1-Bromo-3-hydroxynaphthalene
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Chemical Shift (δ, ppm) Assignment

Data not available in search results

Infrared (IR) Spectroscopy
Table 5: IR Spectral Data of 1-Bromo-3-hydroxynaphthalene

Wavenumber (cm⁻¹) Intensity Assignment

Data not available in search

results

Mass Spectrometry (MS)
The mass spectrum of 1-Bromo-3-hydroxynaphthalene will exhibit a characteristic isotopic

pattern for the molecular ion due to the presence of the two naturally occurring isotopes of

bromine, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.

Table 6: Mass Spectrometry Data of 1-Bromo-3-hydroxynaphthalene

m/z Relative Intensity Assignment

Data not available in search

results

Applications in Drug Development
The naphthalene scaffold is a privileged structure in medicinal chemistry, appearing in

numerous approved drugs.[4] The presence of both a hydroxyl and a bromo group in 1-Bromo-
3-hydroxynaphthalene makes it a valuable intermediate for the synthesis of a variety of

pharmacologically active compounds. These functional groups serve as handles for further

chemical modifications, allowing for the exploration of structure-activity relationships.

Building Block for Bioactive Molecules
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1-Bromo-3-hydroxynaphthalene can be utilized as a starting material for the synthesis of

derivatives with potential therapeutic applications, including but not limited to:

Anticancer agents: The naphthalene core is found in several anticancer drugs.[4]

Antimicrobial compounds: Naphthalene derivatives have shown promise as antibacterial and

antifungal agents.[4]

Anti-inflammatory drugs: The scaffold is present in non-steroidal anti-inflammatory drugs

(NSAIDs) like Naproxen.[4]

A notable application is the use of 4-bromo-2-naphthalenol in the preparation of pyrazole

derivatives which act as inhibitors of the macrophage migration inhibitory factor (MIF), a protein

implicated in inflammatory diseases.

Signaling Pathway Implication:
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Drug Development from 1-Bromo-3-hydroxynaphthalene

1-Bromo-3-hydroxynaphthalene

Chemical Synthesis
(e.g., Suzuki Coupling, Etherification)

Naphthalene Derivatives

Biological Screening

Pharmacologically Active
Compounds

Click to download full resolution via product page

Caption: Drug development workflow utilizing 1-Bromo-3-hydroxynaphthalene.

Conclusion
1-Bromo-3-hydroxynaphthalene is a key synthetic intermediate with significant potential in

the field of drug discovery and development. Its well-defined structure and reactive functional

groups allow for its incorporation into a wide range of complex molecules with diverse biological

activities. This guide has provided a summary of its chemical and physical properties, a

representative synthetic approach, and an overview of its potential applications. Further

research into the synthesis of novel derivatives and their pharmacological evaluation is

warranted to fully exploit the potential of this versatile building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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